Cas no 64951-05-9 (Ethyl imidazo[2，1-b][1，3]benzothiazole-2-carboxylate)

• Product Name: Ethyl imidazo[2，1-b][1，3]benzothiazole-2-carboxylate
• CAS No: 64951-05-9
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• MDL: MFCD00203009
• CID: 501663
• PubChem ID: 1480574
• Update Time: 2025-07-20

Ethyl imidazo[2，1-b][1，3]benzothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid ethyl ester
• Imidazo[2,1-b]benzothiazole-2-carboxylicacid, ethyl ester
• Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate
• ethyl imidazo[2,1-b]benzothiazole-2-carboxylate
• ethyl imidazo[2,1-b]-benzthiazole-2-carboxylate
• HMS518G16
• Imidazo-benzothiazol-2-ethoxycarbonyl
• MFCD00203009
• Imidazo[2,1-b]benzothiazole-2-carboxylicacid,ethyl ester
• SCHEMBL2922603
• ethyl benzo[d]imidazo[2,1-b]thiazole-2-carboxylate
• ethyl 7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene-4-carboxylate
• CHEMBL279087
• REOXQBVMMDCPSB-UHFFFAOYSA-N
• 5T-0623
• DTXSID30363195
• ethyl benzo[d]imidazo[2,1-b]thiazole-2-carboxylate; Benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid ethyl ester
• J-521256
• Oprea1_285299
• AKOS015993021
• 64951-05-9
• Peakdale1_000148
• ethylbenzo[d]imidazo[2,1-b]thiazole-2-carboxylate
• Ethyl imidazo[2，1-b][1，3]benzothiazole-2-carboxylate

• MDL： MFCD00203009
• Inchi： 1S/C12H10N2O2S/c1-2-16-11(15)8-7-14-9-5-3-4-6-10(9)17-12(14)13-8/h3-7H,2H2,1H3
• InChI Key： REOXQBVMMDCPSB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N2C=C(C(=O)OCC)N=C12

Computed Properties

• Exact Mass: 246.04600
• Monoisotopic Mass: 246.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Melting Point: 81
• PSA: 71.84000
• LogP: 2.72570

Ethyl imidazo[2，1-b][1，3]benzothiazole-2-carboxylate Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Ethyl imidazo[2，1-b][1，3]benzothiazole-2-carboxylate

Comprehensive Overview of Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate (CAS No. 64951-05-9)

Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate (CAS No. 64951-05-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[2,1-b][1,3]benzothiazole family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. The ethyl ester group in its structure enhances its solubility, making it a promising candidate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate has surged, driven by the growing need for innovative therapeutic solutions. A common query among scientists is, "What are the synthetic routes for Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate?" The compound is typically synthesized through multi-step reactions involving condensation and cyclization processes, often starting from readily available precursors. Its molecular weight and physicochemical properties make it suitable for high-throughput screening in drug development pipelines.

The imidazo[2,1-b][1,3]benzothiazole core is a privileged scaffold in medicinal chemistry, often associated with bioactivity against various targets. For instance, derivatives of this compound have shown potential in modulating enzyme inhibition and receptor binding. This has led to increased interest in its structure-activity relationship (SAR) studies, which are critical for optimizing its efficacy. Users frequently search for "Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate applications", highlighting its relevance in both academic and industrial settings.

Another hot topic is the green chemistry approach to synthesizing Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate. With sustainability becoming a priority, researchers are investigating eco-friendly catalysts and solvent-free conditions to reduce the environmental impact of its production. Questions like "Is Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate biodegradable?" reflect the growing emphasis on environmentally benign compounds. While its biodegradability data is limited, its low toxicity profile makes it a viable candidate for further study.

From a commercial perspective, CAS No. 64951-05-9 is listed in several chemical databases as a research chemical, primarily supplied to pharmaceutical and biotechnology companies. Its patent landscape reveals ongoing developments in its use as an intermediate for more complex molecules. Searches such as "Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate suppliers" indicate a robust market demand, with suppliers offering it in varying purities for different research needs.

In conclusion, Ethyl imidazo[2,1-b][1,3]benzothiazole-2-carboxylate (CAS No. 64951-05-9) represents a versatile and scientifically valuable compound. Its applications span from drug discovery to material science, aligning with contemporary research trends. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing heterocyclic chemistry and related fields.